N-benzyl-N-butyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide oxalate

• IUPAC Name: N-benzyl-N-butyl-1-[(2-fluorophenyl)methyl]piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C24H31FN2O.C2H2O4/c1-2-3-15-27(18-20-9-5-4-6-10-20)24(28)21-13-16-26(17-14-21)19-22-11-7-8-12-23(22)25;3-1(4)2(5)6/h4-12,21H,2-3,13-19H2,1H3;(H,3,4)(H,5,6)
• InChI Key: LXMVIWKVMFVVBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)CC3=CC=CC=C3F.C(=O)(C(=O)O)O
• Molecular Formula: C26H33FN2O5
• Molecular Weight: 472.5 g/mol

Description

N-benzyl-N-butyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide oxalate is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is commonly referred to as BF-1, and it is a piperidine-based compound that has been synthesized through a specific method.

Mechanism of Action

The mechanism of action of BF-1 is not fully understood. However, it is believed to act as a modulator of the activity of various neurotransmitters such as serotonin and dopamine. It has also been suggested that BF-1 may act as an antagonist at the sigma-1 receptor, which is involved in pain perception and mood regulation.
Biochemical and Physiological Effects:
BF-1 has been shown to exhibit analgesic, anxiolytic, and antidepressant effects in animal models. Additionally, it has been found to modulate the activity of various neurotransmitters such as serotonin and dopamine, which are involved in mood regulation. BF-1 has also been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BF-1 in lab experiments is its potential pharmacological properties, which make it a promising candidate for the development of new drugs. Additionally, BF-1 has been shown to exhibit low toxicity in animal models. However, one of the limitations of using BF-1 in lab experiments is the lack of knowledge regarding its mechanism of action, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on BF-1. One area of interest is the development of new drugs based on the chemical structure of BF-1. Additionally, further studies are needed to understand the mechanism of action of BF-1 and its effects on different neurotransmitter systems. Another area of interest is the investigation of the potential therapeutic effects of BF-1 in various disease models, such as chronic pain and depression.
Conclusion:
In conclusion, BF-1 is a piperidine-based compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been shown to exhibit analgesic, anxiolytic, and antidepressant effects in animal models, and it modulates the activity of various neurotransmitters such as serotonin and dopamine. While BF-1 has several advantages for use in lab experiments, further research is needed to understand its mechanism of action and its potential therapeutic effects.

Scientific Research Applications

BF-1 has been the subject of numerous scientific studies due to its potential pharmacological properties. It has been found to exhibit analgesic, anxiolytic, and antidepressant effects in animal models. Additionally, BF-1 has been shown to modulate the activity of various neurotransmitters such as serotonin and dopamine, which are involved in mood regulation.